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Compound of Interest

Compound Name: Hexadecanal-d5

Cat. No.: B1162287

Get Quote

Executive Summary

Hexadecanal-d5 (Palmitaldehyde-d5) is a stable isotope-labeled analog of hexadecanal, a
critical fatty aldehyde intermediate in sphingolipid metabolism and the degradation of

sphingosine-1-phosphate (S1P). It serves as the gold-standard internal standard (IS) for the
guantification of endogenous hexadecanal via Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) or GC-MS.

This guide details the physicochemical properties, biological relevance, and a validated
analytical workflow for Hexadecanal-d5, addressing the specific challenges of aldehyde
instability and ionization efficiency.

Physicochemical Specifications

The following data represents the specific isotopologue 15,15,16,16,16-d5, where the terminal
methyl group and the adjacent carbon are deuterated. This position is chemically stable and
minimizes the risk of deuterium exchange during metabolic processing or ionization.
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Core Identity Table

Property

Specification

Compound Name

Hexadecanal-d5

Synonyms

1-Hexadecanal-d5; Palmitaldehyde-d5; FAL
16:0-d5

Chemical Formula

Molecular Weight (Avg)

245.46 g/mol

Exact Mass (Monoisotopic)

245.2768 Da

CAS Number

2703602-66-6 (Cayman Chemical variant)

Physical State

Solid (Low melting point) or solution in Methyl

Acetate

Solubility

Soluble in Ethanol, DMSO, DMF, Chloroform

Stability

High Risk: Prone to oxidation (to Palmitic acid-
d5) and trimerization. Store at -20°C or -80°C

under argon/nitrogen.

Biological Context: The S1P Pathway & Sjogren-

Larsson Syndrome[1]

Hexadecanal is not merely a metabolic byproduct; it is a pivot point in lipid signaling. Its

accumulation is the hallmark of Sjégren-Larsson Syndrome (SLS), an autosomal recessive

disorder caused by mutations in the ALDH3A2 gene, which encodes Fatty Aldehyde

Dehydrogenase (FALDH).[1][2]

Mechanism of Action[4][5][6]

o S1P Lyase Activity: Sphingosine-1-Phosphate (S1P) is irreversibly cleaved by S1P Lyase

(SGPL1) into Hexadecanal and Phosphoethanolamine.

e FALDH Detoxification: Under normal conditions, FALDH oxidizes Hexadecanal into

Hexadecanoic Acid (Palmitic Acid), which is then incorporated into glycerolipids.
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o Pathology: In FALDH deficiency (SLS), Hexadecanal accumulates, reacting with
macromolecules and disrupting the skin barrier (ichthyosis) and neurological function.

Pathway Visualization

The following diagram illustrates the metabolic position of Hexadecanal and the block
responsible for SLS.
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Caption: Metabolic trajectory of Hexadecanal. In Sjogren-Larsson Syndrome, the FALDH step
is blocked, leading to toxic accumulation of the aldehyde.

Analytical Protocol: LC-MS/MS Quantification

Expert Note: Native fatty aldehydes ionize poorly in Electrospray lonization (ESI) and are
unstable during extraction. Direct analysis often yields low sensitivity and variable results.
Derivatization is mandatory for robust quantification.

The following protocol uses Semicarbazide (SCZ) derivatization to stabilize the aldehyde and
introduce a nitrogenous tag for high-efficiency ESI+ ionization.

Reagents & Preparation[5][7]

 Internal Standard: Hexadecanal-d5 (1 uM in Ethanol).
» Derivatizing Agent: Semicarbazide HCI (50 mM in 50 mM Tris-HCI, pH 7.4).

o Extraction Solvent: Chloroform:Methanol (2:1 v/v) (Bligh-Dyer method).
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Step-by-Step Workflow

o Sample Spiking: Add 10 uL of Hexadecanal-d5 IS to 100 pL of plasma or tissue
homogenate.

» Derivatization (In-situ): Add 100 pL of Semicarbazide reagent. Vortex and incubate at 40°C
for 30 minutes.

o Why: This converts the unstable aldehyde into a stable Semicarbazone before lipid
extraction, preventing oxidation artifacts.

o Extraction: Add 600 pL Chloroform:Methanol (2:1). Vortex vigorously for 1 minute.

e Phase Separation: Centrifuge at 3,000 x g for 5 minutes. Collect the lower organic phase
(chloroform layer).

» Drying: Evaporate the organic phase under a stream of nitrogen at 35°C.

o Reconstitution: Dissolve the residue in 100 pL Methanol/Water (80:20) for LC-MS injection.

Mass Spectrometry Parameters (ESI+)

The derivatization shifts the mass and creates a proton-affinitive site.
o Reaction: Hexadecanal (

) + Semicarbazide (

)

Hexadecanal-Semicarbazone (

) +

e Mass Shift: MW 240.4

MW 297.5 (approx).

 |sotope Shift: The d5 variant will be +5 Da heavier.
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Analyte Precursor lon Product lon Product lon Collision
(Quant) (Qual) Energy (eV)
Hexadecanal- 751 (SCZ head 2813 (Loss of
298.3 20- 30
SCz group) )
Hexadecanal-d5- 751 (SCZ head ~ 286:3 (Loss of
303.3 20 - 30
SCz group) )

Note: The product ion m/z 75.1 corresponds to the protonated semicarbazide moiety (

), a common fragment for all semicarbazones. Ensure chromatographic separation from other
fatty aldehydes (e.g., Octadecanal).

Workflow Diagram
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Caption: Optimized workflow for Hexadecanal quantification using d5-1S and semicarbazide
derivatization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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